Cas no 1806963-61-0 (Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate
• CAS No: 1806963-61-0
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4898186
• Update Time: 2025-06-07

Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-4-6(13(15)16)3-5(9(14)17-2)7(12-4)8(10)11/h3,8H,1-2H3
• InChI Key： DUVKCSGKHQOZGJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(=C(C)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate

Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate (CAS No. 1806963-61-0): An Overview

Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate (CAS No. 1806963-61-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate consists of a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a methyl ester moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for further research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl group in Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate is particularly noteworthy, as it can significantly influence the compound's biological activity and selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated analogs of pyridine derivatives exhibit enhanced potency against specific targets, such as kinases and GPCRs.

The nitro group in Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate is another key functional group that contributes to its reactivity and biological activity. Nitro groups are known to undergo reduction under physiological conditions, leading to the formation of nitroso intermediates that can interact with various biomolecules. This property makes the compound a valuable starting material for the synthesis of bioactive molecules with diverse therapeutic applications.

In addition to its potential in medicinal chemistry, Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate has also been explored for its use in agrochemicals. The compound's structural features make it suitable for the development of herbicides and pesticides with improved efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology reported that fluorinated pyridine derivatives exhibit potent herbicidal activity against a wide range of weed species, making them promising candidates for agricultural applications.

The synthesis of Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include the nitration of substituted pyridines followed by esterification and fluorination steps. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are crucial for large-scale production.

From a safety perspective, it is important to handle Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate with appropriate precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, Methyl 2-(difluoromethyl)-6-methyl-5-nitropyridine-3-carboxylate (CAS No. 1806963-61-0) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features and chemical properties make it an attractive target for further research and development, contributing to advancements in drug discovery and agricultural science.